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For Researchers, Scientists, and Drug Development Professionals

Introduction
TS 155-2 is a macrocyclic lactone, identified as an inhibitor of thrombin-evoked calcium (Ca2+)

entry into cells.[1] While its development is in the early stages, its mechanism of action

suggests potential applications in research areas involving thrombin-mediated signaling.[1]

Thrombin, a serine protease, plays a crucial role in hemostasis, thrombosis, and cellular

signaling in a variety of cell types including platelets, fibroblasts, endothelial cells, and smooth

muscle cells.[1] Dysregulation of thrombin signaling has also been implicated in pathologies

such as cancer. This document provides a guide for researchers to identify cell lines sensitive

to TS 155-2 and to characterize its effects through detailed experimental protocols.

Mechanism of Action
TS 155-2 is reported to block the influx of extracellular calcium following thrombin stimulation.

[1] The canonical thrombin signaling pathway involves the activation of Protease-Activated

Receptors (PARs) on the cell surface. This activation triggers G-protein-mediated signaling

cascades, leading to the activation of phospholipase C (PLC). PLC hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, causing the

release of stored intracellular calcium. This initial calcium release is often followed by a

sustained influx of extracellular calcium through store-operated calcium channels. TS 155-2 is

thought to specifically inhibit this secondary calcium influx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b560396?utm_src=pdf-custom-synthesis
https://www.glpbio.com/ts-155-2.html
https://www.benchchem.com/product/b560396#cell-lines-sensitive-to-ts-155-2-treatment
https://www.benchchem.com/product/b560396#cell-lines-sensitive-to-ts-155-2-treatment
https://www.benchchem.com/product/b560396#cell-lines-sensitive-to-ts-155-2-treatment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

